Cas no 868674-36-6 (N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 868674-36-6
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6028389
• PubChem ID: 2151412
• Update Time: 2025-07-15

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• Propanamide, N-[4-ethoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• AKOS024611494
• N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• F1816-0953
• N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide
• 868674-36-6
• N-(4-Ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)propionamide
• (Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)propionamide

• Inchi： 1S/C15H16N2O2S/c1-4-10-17-14-11(19-6-3)8-7-9-12(14)20-15(17)16-13(18)5-2/h1,7-9H,5-6,10H2,2-3H3
• InChI Key： PNMUIWHIIDHWRK-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(OCC)C=CC=C2S1)(=O)CC

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 440.7±55.0 °C(Predicted)
• pka: -2.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Research Brief on N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS: 868674-36-6)

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS: 868674-36-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold and propargyl ether moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide involves a multi-step process that includes the condensation of 2-aminothiophenol with ethyl 4-ethoxy-3-oxobutanoate, followed by propargylation and subsequent amidation. The compound's structural features, such as the presence of a propargyl group, suggest potential reactivity in click chemistry applications, which could be leveraged for targeted drug delivery or imaging purposes.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in neurodegenerative pathways, such as monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE). These findings are particularly relevant for the development of new treatments for Parkinson's disease and Alzheimer's disease. Additionally, preliminary data indicate that the compound may modulate oxidative stress and inflammation, further supporting its neuroprotective potential.

In the context of oncology, N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide has shown selective cytotoxicity against certain cancer cell lines, including glioblastoma and breast cancer. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling. These properties make it a promising candidate for further preclinical evaluation.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic profile, including its solubility, bioavailability, and metabolic stability. Recent efforts have focused on structural modifications to enhance these properties while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations.

In conclusion, N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide represents a promising scaffold for the development of novel therapeutics in neurodegenerative diseases and cancer. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in vivo. The compound's unique chemical structure and multifaceted biological activity position it as a valuable asset in the pursuit of innovative treatments for complex diseases.